1H-Pyrrolo[2,3-c]pyridin-3-amine

• IUPAC Name: 1H-pyrrolo[2,3-c]pyridin-3-amine
• InChI: InChI=1S/C7H7N3/c8-6-3-10-7-4-9-2-1-5(6)7/h1-4,10H,8H2
• InChI Key: MTAGMTOPEMBFJT-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC2=C1C(=CN2)N
• Molecular Formula: C7H7N3
• DSSTOX Substance ID: DTXSID70657106
• Molecular Weight: 133.15 g/mol
• CAS RN: 1092960-99-0

Description

1H-Pyrrolo[2,3-c]pyridin-3-amine is a heterocyclic compound that has garnered interest due to its potential applications in medicinal chemistry. The structure of this compound features a pyrrolopyridine core, which is a fused bicyclic ring system combining pyrrole and pyridine moieties. This core is often a key structural element in pharmaceuticals and bioactive molecules due to its ability to interact with various biological targets.

Synthesis Analysis

The synthesis of related heterocyclic compounds has been explored through various methods. For instance, an electrochemical aliphatic C–H amination strategy has been developed to access pyrrolidines and piperidines, which are structurally related to this compound . Additionally, a one-pot, three-component reaction involving 2,3-diketo esters, amines, and ketones has been utilized to synthesize 1H-pyrrol-3(2H)-ones, showcasing the versatility of reactions involving amines and diketones . Furthermore, a Lewis acid-promoted cascade reaction has been reported to construct 1,2-dihydropyridines and 1H-pyrrolo[3,4-b]pyridine-5,7(2H,6H)-diones, indicating the potential for generating complex heterocycles from simple starting materials .

Molecular Structure Analysis

Molecular modeling and design have played a significant role in the development of 1H-pyrrolo[2,3-c]pyridine derivatives, particularly as potassium-competitive acid blockers (P-CABs). The introduction of substituents at specific positions on the heterocyclic core has been guided by docking models to optimize interactions with biological targets . Structural studies of related compounds, such as 6-(2,5-Dimethyl-1H-pyrrol-1-yl)pyridin-2-amine, have provided insights into the molecular geometry and intermolecular interactions, such as hydrogen bonding and C-H…π interactions, which are crucial for the stability and reactivity of these molecules .

Chemical Reactions Analysis

The reactivity of heterocyclic amines like this compound is highlighted by various reactions. For example, the synthesis of 1H-pyrrol-3(2H)-ones from aliphatic primary amines and 1,3-diketones promoted by H2O2 demonstrates the potential for regioselective cyclization reactions . Additionally, the copper iodide-catalyzed cyclization of 2-prop-1-ynylpyridin-3-amines to form 1H-pyrrolo[3,2-b]pyridines illustrates the utility of transition metal catalysis in constructing such frameworks . Reactions involving 1H-pyrano[3,4-c]pyran-7-ium perchlorates with amines have also been explored, leading to the formation of pyrano[3,4-c]pyridinium salts .

Physical and Chemical Properties Analysis

The physical and chemical properties of heterocyclic amines are influenced by their molecular structure. The synthesis and structural determination of various derivatives, such as pyrrolidine-2,3-dione derivatives, have shed light on the importance of the 3-pyrroline-2-one or pyrrolidine-2,3-dione core in biological activity . The influence of substitution patterns on properties like lipophilicity and pKa values has been studied in the context of inhibitors of gastric acid secretion, which is relevant to the pharmacological profile of this compound derivatives .

Scientific Research Applications

Molecular Modeling and Potassium-Competitive Acid Blockers

1H-Pyrrolo[2,3-c]pyridine-7-amine derivatives have been explored as potassium-competitive acid blockers (P-CABs). Molecular modeling led to the discovery of potent P-CABs showing excellent inhibitory activity both in vitro and in vivo, indicating their potential as lead compounds in this area (Arikawa et al., 2014).

Inhibitors of Gastric Acid Secretion

A study on 1H-pyrrolo[3,2-b]pyridines revealed their potential as potent inhibitors of gastric acid pump, impacting anti-secretory activity. This research emphasized the effect of substituent patterns in different positions of the heterocycle (Palmer et al., 2008).

Synthesis and Characterization in Coordination Chemistry

The synthesis and characterization of complexes involving 1H-Pyrrolo[2,3-c]pyridin-3-amine derivatives have been studied, contributing to coordination chemistry. This includes the investigation of their crystal and molecular structures, demonstrating their relevance in understanding complex formation (Amirnasr et al., 2002).

Multi-Component Synthesis Techniques

This compound derivatives have been utilized in multi-component synthesis processes. These techniques are significant for creating diverse chemical structures efficiently, showcasing the versatility of this compound in organic synthesis (Li et al., 2020).

Green Organic Reactions

In the realm of green chemistry, this compound derivatives have been used in environmentally friendly and regioselective reactions. These processes demonstrate the compound's application in sustainable and efficient chemical synthesis (Sun et al., 2014).

Novel Sulfonamide Synthesis

This compound has been a critical component in the synthesis of novel sulfonamides. This illustrates its role in developing new chemical entities with potential pharmaceutical applications (Ikaunieks et al., 2015).

Safety and Hazards

1H-Pyrrolo[2,3-c]pyridin-3-amine should be handled with care. Contact with skin and eyes should be avoided, and appropriate exhaust ventilation should be provided at places where dust is formed. It is classified as Acute Tox. 4 Oral - Eye Dam. 1 - Skin Irrit. 2 - STOT SE 3.

Mechanism of Action

Target of Action

Azaindole derivatives have been recognized as privileged structures in biological process modulation, in medicinal chemistry, and drug discovery programs . They have yielded several therapeutic agents for a variety of diseases .

Mode of Action

Azaindoles have interesting biochemical and biophysical properties . They have been used in the design of kinase inhibitors, contributing to drug discovery and innovation .

Biochemical Pathways

Azaindoles and their derivatives exhibit significant biological activities . They have been used in the design of kinase inhibitors, affecting the signaling pathways of various protein kinases .

Pharmacokinetics

The azaindole core has been used to modulate and finely tune target binding and adme-tox properties .

Result of Action

The azaindole chemical scaffold has yielded several therapeutic agents for a variety of diseases .

Action Environment

The reaction of azaindoles is critically sensitive to the steric hindrance around the pyridine nitrogen atom .

Biochemical Analysis

Biochemical Properties

3-Amino-6-azaindole plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules . The azaindole chemical scaffold, to which 3-Amino-6-azaindole belongs, has been used to design and implement novel synthetic methods for azaindole core units . This has led to the production of diversely substituted azaindoles, including bioactive natural products, key intermediates, and drug candidates .

Cellular Effects

The effects of 3-Amino-6-azaindole on various types of cells and cellular processes are significant. It influences cell function, impacting cell signaling pathways, gene expression, and cellular metabolism . Azaindole derivatives, like 3-Amino-6-azaindole, have been recognized as privileged structures in biological process modulation .

Molecular Mechanism

At the molecular level, 3-Amino-6-azaindole exerts its effects through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . An analysis of their mode of binding based on X-ray crystallography data gives structural insights for the design of more potent and selective inhibitors .

Temporal Effects in Laboratory Settings

Over time in laboratory settings, the effects of 3-Amino-6-azaindole may change. This includes information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies .

Dosage Effects in Animal Models

The effects of 3-Amino-6-azaindole vary with different dosages in animal models . This includes any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses .

Metabolic Pathways

3-Amino-6-azaindole is involved in various metabolic pathways . It interacts with enzymes or cofactors and can also affect metabolic flux or metabolite levels .

Transport and Distribution

3-Amino-6-azaindole is transported and distributed within cells and tissues . It interacts with transporters or binding proteins, and it can affect its localization or accumulation .

Subcellular Localization

The subcellular localization of 3-Amino-6-azaindole and its effects on activity or function are significant . This includes any targeting signals or post-translational modifications that direct it to specific compartments or organelles .